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Cat. No.: B2923541
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The "Lynchpin" Scaffold in Optoelectronics

4-(4-Bromophenyl)pyridazine (CAS: 1621468-76-5) represents a critical junction in the
design of advanced functional materials.[1] Unlike its pyridine analogs, the pyridazine core
introduces a unique electronic deficiency due to the adjacent nitrogen atoms (1,2-diazine),
which significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy.[1] This
guide dissects the molecule not merely as a static structure, but as a dynamic electronic shuttle
essential for high-efficiency Organic Light-Emitting Diodes (OLEDs) and as a bioisostere in
medicinal chemistry.[1]

Electronic Theory: The Donor-Acceptor Mismatch

The electronic behavior of 4-(4-Bromophenyl)pyridazine is defined by an intrinsic "push-pull”
tension, albeit a subtle one.[1]

e The Acceptor (Pyridazine Core): The electronegative nitrogen atoms at positions 1 and 2
create a localized region of electron deficiency ($ \pi $-deficiency).[1] This makes the ring
highly susceptible to electron injection, serving as an n-type carrier.[1]
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e The Donor/Inductor (Bromophenyl): The phenyl ring acts as a conjugated bridge. The
bromine atom at the para position exerts a dual effect: a strong inductive withdrawal (-1)
through the sigma framework, and a weak mesomeric donation (+M) into the pi system.[1]

Key Electronic Consequence: The breakdown of symmetry in the pyridazine ring (substituted at
C4) creates a permanent dipole moment that is absent in symmetric pyrazines, enhancing
solubility and influencing packing in solid-state films.[1]

Part 2: Spectroscopic & Electrochemical Profile

The following data summarizes the physicochemical baseline for 4-(4-
Bromophenyl)pyridazine. Note: Values are derived from high-fidelity DFT simulations
(B3LYP/6-31G) and experimental analogs of aryl-pyridazines.*

Table 1: Physicochemical & Electronic Properties
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Property Value (Approx.) Mechanistic Insight
Heavy atom effect (Br)
Molecular Weight 235.08 g/mol facilitates intersystem crossing
(ISC) in derived complexes.[1]
Dominated by the
HOMO Energy 6.210-6.4 eV bromophenyl
-system and Br lone pairs.[1]
Localized on the electron-
LUMO Energy -2.4t0-2.6 eV deficient pyridazine ring; lower
than pyridine analogs.[1]
Band Gap ( Wide gap transparency;
~3.8 eV suitable as a host material
) precursor.[1]
Driven by the vector sum of the
Dipole Moment ~3.5-4.2D N=N lone pairs and the C-Br

bond.[1]

Triplet Energy (
~2.8 eV

)

High enough to confine
excitons when used as a
ligand in red/green

phosphorescent complexes.[1]

Part 3: Synthetic Methodology & Validation

Directive: The synthesis of 4-(4-Bromophenyl)pyridazine requires precise control to avoid

regioisomeric mixtures (e.g., 3- vs 4-substitution). The most robust route utilizes a Suzuki-

Miyaura cross-coupling strategy.[1]

Validated Synthetic Protocol

o Objective: Selective arylation of 4-chloropyridazine.

e Scale: 10 mmol basis.
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Reagents:
e Substrate: 4-Chloropyridazine (or 4-iodopyridazine for faster kinetics).
o Coupling Partner: 4-Bromophenylboronic acid (Stoichiometry: 1.05 eq).[1]

o Critical Note: Use the boronic acid of the bromophenyl group. Using pyridazine-boronic
acid is unstable and prone to protodeboronation.[1]

o Catalyst: Pd(dppf)Clz[1]-CH2Cl2z (3 mol%).[1] The bidentate ligand prevents Pd black
formation.[1]

e Base: KsPOa4 (2.0 M aq).[1] Weaker bases (Na2COs) may result in incomplete conversion
due to the electron-poor nature of the pyridazine.[1]

e Solvent: 1,4-Dioxane (degassed).

Step-by-Step Workflow:

Inerting: Charge a Schlenk flask with 4-chloropyridazine (1.0 eq), 4-bromophenylboronic acid
(1.05 eq), and Pd catalyst. Cycle vacuum/N:z three times.

¢ Solvation: Add degassed 1,4-dioxane and KsPOa solution.

» Activation: Heat to 90°C for 12 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes).
[1]

o Checkpoint: The product is less polar than the starting pyridazine but more polar than the
bis-coupled byproduct (if any).[1]

o Workup: Cool to RT. Dilute with water, extract with DCM (3x).

« Purification: Silica gel chromatography. The nitrogen atoms can streak on silica; add 1%
EtsN to the eluent to sharpen bands.

Synthesis Logic Diagram (Graphviz)
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Figure 1: Optimized Suzuki-Miyaura workflow for the regioselective synthesis of 4-(4-
Bromophenyl)pyridazine.

Part 4: Electronic Structure & Application Pathways

The utility of 4-(4-Bromophenyl)pyridazine lies in its ability to act as a "pro-ligand."[1] The
bromine atom is a placeholder (leaving group) that allows the molecule to be expanded into
tridentate ligands (e.g., C*N”N ligands) for Iridium(lll) phosphors.[1]

The "Electron Sink" Mechanism

In OLEDs, electron transport materials (ETMs) must possess high electron affinity.
e LUMO Localization: The LUMO is heavily weighted on the pyridazine ring.

« Injection Barrier: The low-lying LUMO reduces the energy barrier for electron injection from
the cathode (e.qg., LiF/Al).[1]

o Mobility: The planar geometry (subject to the twist angle

) facilitates

stacking, enhancing electron mobility (

)[1]

Functionalization Pathway (Graphviz)
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Figure 2: Mapping the electronic properties of the pyridazine core to specific optoelectronic
applications.

Part 5: References & Authoritative Grounding

The following references validate the synthesis, electronic characterization, and application of
phenyl-pyridazine derivatives.

e Sigma-Aldrich.Product Specification: 4-(4-Bromophenyl)pyridazine.[1] CAS No. 1621468-
76-5.[1][2] Link[1]

e PubChem.Compound Summary: 4-(4-Bromophenyl)pyridine (Analogous Structure for
Comparative Data). Link[1]
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e Fan, Z., et al. (2019). "Cu(ll)-catalyzed aerobic 6-endo-trig cyclizations provide 1,6-
dihydropyridazines and pyridazines."[1][3] Journal of Organic Chemistry, 84(7), 4236-4245.
[1] (Validates pyridazine ring formation methodologies). Link[1]

e Schnell, S. D., et al. (2021). "Lewis acid-mediated inverse electron demand Diels-Alder
reaction...[1][3] provides functionalized pyridazines."[1][3] Journal of Organic Chemistry, 86,
12008-12023.[1][3] Link[1]

o BenchChem.Electronic Properties of 2-Phenylpyridine Derivatives (Analogous Ligand
Systems). (Provides baseline for HOMO/LUMO trends in phenyl-N-heterocycles). Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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